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Compound Focus: 2-keto-L-Gulonic acid

Get Quote

The following table summarizes the fundamental chemical and structural information for 2-Keto-L-gulonic

acid.
Property Description
Systematic (3S,4R,5S)-3,4,5,6-Tetrahydroxy-2-oxohexanoic acid [1]
Name
Chemical CeH1007 (free acid); often handled as a hydrate (e.g., CeH120s) [2] [1]
Formula
CAS Number 526-98-7 (free acid); 342385-52-8 (hydrate) [2] [1]
Molecular 194.14 g/mol (free acid); 212.15 g/mol (hydrate) [2] [1]
Weight

SMILES Notation

Melting Point

Storage

Primary Role

OCC@HC@@HC@HC(C(0)=0)=0 [2]

159-162 °C (for the hydrate form) [1]

Hygroscopic; should be stored refrigerated under an inert atmosphere [1]

Crucial direct precursor in the industrial production of Vitamin C (L-ascorbic acid)

[3] [2] [4]
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Biological Production Pathways

The industrial production of 2-KLG primarily relies on microbial fermentation. The diagram below

illustrates two main production routes.
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Two primary pathways for the microbial production of 2-KLG from different carbon sources.

Traditional Two-Step Fermentation

This is the main commercial method [3] [4].

e First Step: Gluconobacter oxydans converts D-sorbitol into L-sorbose [4].
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e Second Step: A co-culture of Ketogulonicigenium vulgare and a helper bacterium like Bacillus
megaterium converts L-sorbose into 2-KLG [3] [4]. The helper strain is thought to support the growth
and metabolism of K. vulgare.

Emerging One-Step & Engineered Routes

To simplify the process, significant research focuses on developing single-strain producers.

¢ From D-Sorbitol: Engineered G. oxydans strains can be modified to overexpress key enzymes like
sorbose dehydrogenase (SDH) and sorbosone dehydrogenase (SNDH) to directly convert D-
sorbitol to 2-KLG via L-sorbose and sorbosone intermediates [4].

e From D-Glucose: This is a promising alternative that avoids the chemical hydrogenation step needed
to produce D-sorbitol [3]. An engineered strain (e.g., G. oxydans or Erwinia herbicola) first oxidizes D-
glucose to 2,5-diketo-D-gluconic acid (2,5-DKG), which is then converted to 2-KLG by a key
enzyme called 2,5-DKG reductase (DKGR) [3]. Recent metabolic engineering efforts have achieved
a titer of 30.5 g/L of 2-KLG using this route in a 5L bioreactor [3].

Key Enzymes and Analytical Methods

Critical Enzymes in 2-KLG Synthesis

The table below lists the key enzymes involved in the biosynthesis of 2-KLG.

Enzyme Function Source Organisms
Sorbose/Sorbosone Catalyzes the conversion of L-sorbose to ~ Ketogulonicigenium vulgare
Dehydrogenase (SSDH) 2-KLG, often via a sorbosone (e.g., SSDA1, SSDA?3) [4]

intermediate. Requires PQQ as a
cofactor [4].

2,5-Diketo-D-Gluconic Reduces 2,5-DKG to 2-KLG. Itis a Corynebacterium sp. [3]
Acid Reductase (DKGR) member of the aldo-keto reductase

(AKR) family and is crucial for the D-

glucose pathway [3].
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Enzyme Function Source Organisms
PQQ-Dependent Oxidizes D-glucose to 2,5-DKG in the Gluconobacter oxydans,
Dehydrogenase initial step of the D-glucose pathway [3]. Erwinia sp. [3]

High-Throughput Screening Method

Researchers have developed an enzyme-coupled fluorescence method to rapidly screen for high-yielding 2-

KLG strains [5].

¢ Principle: The method uses a 2-KLG reductase (e.g., from Aspergillus niger) to degrade 2-KLG.
This reaction consumes the cofactor NAD(P)H, whose concentration can be precisely measured by

the decrease in fluorescence at 340 nm [5].
e Workflow: The diagram illustrates the screening process.

Mutant Strain Library Add 2-KLG Reductase Measure Fluorescence . .
[ (Fermentation) HCulture Broth Sample)—>[ & NAD(P)H H Decrease at 340nm Hdentlfy ngh-Producea

Click to download full resolution via product page

Workflow for high-throughput screening of 2-KLG-producing strains based on fluorescence detection [5].

Additional Properties and Commercial Information

¢ Biological Activity: Besides its role as a Vitamin C precursor, 2-KLG itself exhibits antibacterial
activity against strains like Bacillus pumilus and Ketogulonicigenium vulgare [2].
e Commercial Availability: 2-KLG is available from chemical suppliers for research purposes. Prices
vary significantly based on quantity and purity, for example:
o ~$55 for 5g [1]
o ~$322 for 1kg [1]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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